Cas no 1594550-28-3 (1-methanesulfonylbut-3-en-2-ol)

• Product Name: 1-methanesulfonylbut-3-en-2-ol
• CAS No: 1594550-28-3
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 6350127
• PubChem ID: 115814930
• Update Time: 2025-06-08

1-methanesulfonylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonylbut-3-en-2-ol
• 1594550-28-3
• EN300-1987700

• Inchi： 1S/C5H10O3S/c1-3-5(6)4-9(2,7)8/h3,5-6H,1,4H2,2H3
• InChI Key： LRIOUVGFBCSBJJ-UHFFFAOYSA-N
• SMILES： S(C)(CC(C=C)O)(=O)=O

Computed Properties

• Exact Mass: 150.03506535g/mol
• Monoisotopic Mass: 150.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-methanesulfonylbut-3-en-2-ol

Recent Advances in the Application of 1-Methanesulfonylbut-3-en-2-ol (CAS: 1594550-28-3) in Chemical Biology and Pharmaceutical Research

1-Methanesulfonylbut-3-en-2-ol (CAS: 1594550-28-3) has recently emerged as a versatile building block in medicinal chemistry and chemical biology. This compound, characterized by its reactive sulfonyl and hydroxyl functional groups, has shown significant potential in the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies have highlighted its utility in click chemistry reactions, particularly in the development of covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras). The unique structural features of this compound enable efficient conjugation with various biomolecules, making it a valuable tool for drug discovery and target identification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 1-methanesulfonylbut-3-en-2-ol in the synthesis of novel kinase inhibitors. Researchers utilized its Michael acceptor properties to develop covalent inhibitors targeting EGFR mutations, showing improved selectivity compared to traditional acrylamide-based inhibitors. The compound's ability to form stable thioether bonds with cysteine residues while maintaining good pharmacokinetic properties has made it particularly attractive for targeted cancer therapies.

In chemical biology applications, 1-methanesulfonylbut-3-en-2-ol has been employed as a key intermediate in activity-based protein profiling (ABPP) probes. Its compatibility with bioorthogonal reactions allows for efficient labeling and identification of enzyme active sites, facilitating the study of protein function and drug-target interactions. Recent work published in ACS Chemical Biology has demonstrated its effectiveness in mapping the reactivity of cysteine proteases, providing new insights into enzyme mechanisms and potential therapeutic targets.

The synthetic utility of 1594550-28-3 has been further expanded through its incorporation into DNA-encoded libraries (DELs). Its moderate reactivity and stability under aqueous conditions make it suitable for combinatorial chemistry approaches. A 2024 Nature Communications paper reported its successful use in generating diverse sulfonyl-containing compounds for high-throughput screening against challenging targets like protein-protein interactions.

From a safety and ADME perspective, recent pharmacokinetic studies have shown that derivatives of 1-methanesulfonylbut-3-en-2-ol generally exhibit favorable metabolic stability and membrane permeability. However, structure-activity relationship (SAR) studies emphasize the importance of careful optimization of the sulfonyl group to balance reactivity with metabolic stability, as highlighted in a recent European Journal of Medicinal Chemistry review.

Looking forward, the unique properties of 1-methanesulfonylbut-3-en-2-ol position it as a promising scaffold for addressing current challenges in drug discovery, particularly in the development of covalent drugs and targeted protein degraders. Ongoing research is exploring its application in new therapeutic areas, including neurodegenerative diseases and anti-infective agents, where its ability to selectively modify biological targets could provide significant advantages over conventional approaches.